2-Methyl-4-sulfanylpyrazole-3-carboxylic acid

• IUPAC Name: 2-methyl-4-sulfanylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C5H6N2O2S/c1-7-4(5(8)9)3(10)2-6-7/h2,10H,1H3,(H,8,9)
• InChI Key: IFDDCMQKHSMRSQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)S)C(=O)O
• Molecular Formula: C5H6N2O2S
• Molecular Weight: 158.18 g/mol

Description

2-Methyl-4-sulfanylpyrazole-3-carboxylic acid (MSPC) is a pyrazole derivative that has gained attention in recent years due to its potential applications in scientific research. MSPC is a sulfur-containing heterocyclic compound with a molecular formula of C6H6N2O2S. The compound is synthesized using various methods, and its mechanism of action is not fully understood. The purpose of

Scientific Research Applications

Catalytic Applications and Synthesis

2-Methyl-4-sulfanylpyrazole-3-carboxylic acid has been explored in the synthesis and characterization of novel biological-based nano organo solid acids, showcasing its utility in catalyzing the synthesis of complex organic compounds. For instance, in the study by Zolfigol et al. (2015), two novel nano organocatalysts with urea moiety were synthesized and applied in the synthesis of various derivatives, such as 4,4′-(arylmethylene)bis(1H-pyrazol-5-ol), coumarin-3-carboxylic acid, and cinnamic acid derivatives under mild and solvent-free conditions, demonstrating the compound's potential in green chemistry applications (Zolfigol, Ayazi-Nasrabadi, & Baghery, 2015).

Metal–Organic Frameworks (MOFs) Construction

In the realm of materials science, 2-Methyl-4-sulfanylpyrazole-3-carboxylic acid plays a role in constructing copper metal–organic systems. Dai et al. (2009) highlighted its use in creating complexes with unique structural characteristics, contributing to the development of new materials with potential applications in catalysis, gas storage, and separation (Dai, He, Gao, Ye, Qiu, & Sun, 2009).

Corrosion Inhibition

Another significant application is in corrosion inhibition, where derivatives of 2-Methyl-4-sulfanylpyrazole-3-carboxylic acid have been studied for their effectiveness. Babić-Samardžija et al. (2005) investigated a group of heterocyclic diazoles, including 4-sulfopyrazole, as corrosion inhibitors for iron in acidic conditions, underscoring the compound's utility in protecting metals from corrosive environments (Babić-Samardžija, Lupu, Hackerman, Barron, & Luttge, 2005).

Antibacterial Activity

Research also extends into the biomedical field, where derivatives of 2-Methyl-4-sulfanylpyrazole-3-carboxylic acid are explored for their antibacterial properties. El-Gaby et al. (2000) synthesized novel pyrazolo[1,5-a]pyrimidines with potential antibacterial activity, demonstrating the compound's relevance in developing new antimicrobial agents (El-Gaby, Atalla, Gaber, & AL-WAHAB, 2000).